Cas no 28593-92-2 (Docosyl 3-(3,4-dihydroxyphenyl)acrylate)

• Product Name: Docosyl 3-(3,4-dihydroxyphenyl)acrylate
• CAS No: 28593-92-2
• Molecular Formula: C₃₁H₅₂O₄
• Molecular Weight: 488.74218
• CID: 238985
• PubChem ID: 5316952

Docosyl 3-(3,4-dihydroxyphenyl)acrylate Properties

Names and Identifiers

• Docosyl 3-(3,4-dihydroxyphenyl)acrylate
• Docosyl caffeate
• 2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, docosyl ester, (2E)-
• Docosyl (2E)-3-(3,4-dihydroxyphenyl)acrylate
• all cis-7,10,13,16,19-Docosapentaenoic Acid Ethyl Ester DPA Ethyl Ester
• docosapentaenoic acid ethyl ester
• docosapentanoic acid ethyl ester
• docosyl 3,4-dihydroxy-E-cinnamate
• docosyl-3,4-dihyroxy-trans-cinnamate
• DPA ETHYL ESTER
• ETHYL ALL CIS-7,10,13,16,19-DOCOSAPENTAENOATE
• [ "" ]
• docosyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• CHEMBL1933863
• 28593-92-2
• SCHEMBL883452
• Docosyl 3,4-dihydroxy-trans-cinnamate
• 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, docosyl ester, (E)-; Cinnamic acid, 3,4-dihydroxy-, docosyl ester, (E)-
• AKOS022184902
• FS-9714
• HY-N3770
• CS-0024190
• A876687
• 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, docosyl ester, (2E)-
• (E)-Docosyl caffeate
• Docosylcaffeate
• Docosyl caffeate, analytical standard
• DA-52649

• InChIKey： GUWHMEMJBCLEBP-WJTDDFOZSA-N
• Inchi： InChI=1S/C31H52O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-26-35-31(34)25-23-28-22-24-29(32)30(33)27-28/h22-25,27,32-33H,2-21,26H2,1H3/b25-23+
• SMILES： OC1=C(O)C=CC(/C=C/C(OCCCCCCCCCCCCCCCCCCCCCC)=O)=C1

Computed Properties

• Exact Mass: 488.38700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 24
• Monoisotopic Mass: 488.38656014g/mol
• Heavy Atom Count: 35
• Complexity: 504
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 13.3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• LogP: 9.47610
• PSA: 66.76000
• Boiling Point: 604.0±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 182.5±22.2 °C
• Color/Form: Powder
• Density: 1.0±0.1 g/cm3

Docosyl 3-(3,4-dihydroxyphenyl)acrylate Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ℃, better at -4 ℃

Docosyl 3-(3,4-dihydroxyphenyl)acrylate Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%